Cas no 1186495-22-6 (N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane)
N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane
-
N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P768610-10mg |
N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane |
1186495-22-6 | 10mg |
$207.00 | 2023-05-17 | ||
| TRC | P768610-50mg |
N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane |
1186495-22-6 | 50mg |
$953.00 | 2023-05-17 | ||
| TRC | P768610-100mg |
N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane |
1186495-22-6 | 100mg |
$1642.00 | 2023-05-17 | ||
| TRC | P768610-250mg |
N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane |
1186495-22-6 | 250mg |
$ 4500.00 | 2023-09-06 |
N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane
N-(2-Propenoyl)-3,7-Diazabicyclo[3.3.1]Nonane: A Comprehensive Overview
The compound with CAS No. 1186495-22-6, commonly referred to as N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique physical and chemical properties. The diazabicyclo[3.3.1]nonane framework is a key structural feature of this molecule, contributing to its stability and potential applications in drug design.
Recent studies have highlighted the importance of bicyclic structures in medicinal chemistry due to their ability to mimic natural product scaffolds. The diazabicyclo[3.3.1]nonane system, in particular, has been explored for its potential in modulating protein-protein interactions (PPIs), a critical area in drug discovery. PPIs are involved in numerous cellular processes, and disrupting or enhancing these interactions can lead to novel therapeutic strategies for diseases such as cancer and neurodegenerative disorders.
The N-(2-propenoyl) substituent attached to the diazabicyclo framework introduces additional functionality to the molecule. The 2-propenoyl group, also known as an acryloyl group, is an alpha-beta unsaturated carbonyl compound that can participate in various chemical reactions, including Michael addition and enamine formation. These reactions are pivotal in organic synthesis and have been leveraged to construct complex molecules with desired biological activities.
One of the most promising applications of N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane lies in its potential as a building block for larger molecular architectures. Researchers have demonstrated that this compound can serve as a versatile starting material for constructing bioactive molecules with intricate stereochemistry. For instance, its use in the synthesis of macrocyclic compounds has opened new avenues for developing cyclic peptides and other biologically relevant structures.
Moreover, the diazabicyclo[3.3.1]nonane core exhibits interesting electronic properties that make it suitable for applications in materials science. Recent advancements in computational chemistry have allowed scientists to model the electronic structure of this compound, revealing its potential as a component in organic semiconductors and optoelectronic devices.
In terms of synthesis, N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane can be prepared through a variety of methods, including ring-closing metathesis and multi-component reactions. These methods not only ensure high yields but also allow for precise control over stereochemistry, which is essential for achieving desired biological activity.
Looking ahead, the integration of machine learning algorithms into chemical synthesis is expected to further enhance our ability to design and synthesize compounds like N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane with tailored properties. By predicting reaction outcomes and optimizing synthetic pathways, these tools will play a crucial role in accelerating drug discovery and materials development.
In conclusion, N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical applications.
1186495-22-6 (N-(2-Propenoyl)-3,7-diazabicyclo3.3.1nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)